Cas no 96245-99-7 (Pyridine, 3,4-dibromo-2-methoxy-)

• Product Name: Pyridine, 3,4-dibromo-2-methoxy-
• CAS No: 96245-99-7
• MF: C₆H₅Br₂NO
• MW: 266.917999982834
• CID: 4358180
• PubChem ID: 13479763
• Update Time: 2025-04-24

Pyridine, 3,4-dibromo-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3,4-dibromo-2-methoxy-
• 3,4-Dibromo-2-methoxy-pyridine
• 4-BromoBromo-2-methoxypyridine
• 3,4-Dibromo-2-methoxypyridine
• MDNNKSIDESQBCS-UHFFFAOYSA-N
• SCHEMBL3475483
• 96245-99-7

• Inchi： 1S/C6H5Br2NO/c1-10-6-5(8)4(7)2-3-9-6/h2-3H,1H3
• InChI Key： MDNNKSIDESQBCS-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=CC(Br)=C1Br

Computed Properties

• Exact Mass: 266.87174Da
• Monoisotopic Mass: 264.87379Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on Pyridine, 3,4-dibromo-2-methoxy-

Pyridine, 3,4-Dibromo-2-Methoxy: A Comprehensive Overview

Pyridine, 3,4-dibromo-2-methoxy is a specialized organic compound with the CAS registry number 96245-99-7. This compound belongs to the family of heterocyclic aromatic compounds and has gained significant attention in recent years due to its potential applications in the field of biomedical sciences. Its unique chemical structure, featuring bromine substituents at positions 3 and 4, along with a methoxy group at position 2, renders it highly versatile for various research and industrial purposes.

The compound is particularly notable for its role in pharmaceutical research. Studies have demonstrated that Pyridine, 3,4-dibromo-2-methoxy exhibits promising properties as a scaffold for drug development. Its ability to undergo various chemical modifications makes it an ideal candidate for the synthesis of bioactive molecules. Recent advancements in medicinal chemistry have highlighted its potential in the design of cancer therapeutic agents, where its structural features contribute to enhanced selectivity and efficacy.

One of the key areas of research involving Pyridine, 3,4-dibromo-2-methoxy is its role in antitumor activity. Preclinical studies have shown that derivatives of this compound can inhibit the growth of various cancer cell lines. The presence of bromine atoms and a methoxy group facilitates the modulation of biological pathways, including cell proliferation and apoptosis, which are critical targets in oncology.

Beyond its applications in oncology, Pyridine, 3,4-dibromo-2-methoxy has also been explored for its potential in neurodegenerative disorders. Emerging research suggests that this compound or its derivatives may possess neuroprotective properties, making them valuable candidates for the treatment of diseases such as Alzheimer's and Parkinson's. The methoxy group, in particular, has been implicated in modulating cholinergic pathways, which are central to cognitive function.

From a synthetic chemistry perspective, Pyridine, 3,4-dibromo-2-methoxy serves as an excellent precursor for the synthesis of more complex molecules. Its structural versatility allows for the introduction of various functional groups, enabling the creation of compounds with tailored biological activities. This has made it a preferred starting material in natural product synthesis and combinatorial chemistry.

Recent advancements in analytical techniques have further enhanced our understanding of Pyridine, 3,4-dibromo-2-methoxy's pharmacokinetics and toxicology. High-resolution mass spectrometry and advanced chromatography methods have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for drug development.

In conclusion, Pyridine, 3,4-dibromo-2-methoxy stands out as a multifaceted compound with wide-ranging applications in the biomedical field. Its unique chemical structure, coupled with its potential for modification and functionalization, positions it at the forefront of research in pharmacology, oncology, and neuroscience. As scientific advancements continue to unravel its full potential, this compound is poised to play a pivotal role in the development of next-generation therapeutic agents.